Cas no 79128-09-9 (Methyl 3-iso-propoxyphenyl sulfide)

• Product Name: Methyl 3-iso-propoxyphenyl sulfide
• CAS No: 79128-09-9
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• MDL: MFCD11617768
• CID: 5226252
• Update Time: 2026-03-07

Methyl 3-iso-propoxyphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iso-propoxyphenyl sulfide

• MDL： MFCD11617768
• Inchi： 1S/C10H14OS/c1-8(2)11-9-5-4-6-10(7-9)12-3/h4-8H,1-3H3
• InChI Key： KYWCZKAPHSFDQE-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=CC(SC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Methyl 3-iso-propoxyphenyl sulfide

Methyl 3-iso-propoxyphenyl sulfide (CAS No. 79128-09-9): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-iso-propoxyphenyl sulfide (CAS No. 79128-09-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its sulfur-containing moiety and aromatic ring system, serves as a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications. The detailed exploration of its chemical characteristics, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in contemporary scientific endeavors.

The molecular structure of Methyl 3-iso-propoxyphenyl sulfide consists of a phenyl ring substituted with an iso-propoxy group and a sulfur atom linked to a methyl group. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable building block in the design of novel molecules. The presence of the sulfur atom introduces electrophilic and nucleophilic sites, facilitating diverse chemical transformations that are pivotal in drug discovery and material science.

In recent years, the synthesis of sulfur-containing heterocycles has been a focal point in medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. Methyl 3-iso-propoxyphenyl sulfide exemplifies this trend, as its scaffold can be readily modified to produce more complex derivatives with enhanced biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled the efficient construction of intricate molecular architectures derived from this compound.

One of the most compelling aspects of Methyl 3-iso-propoxyphenyl sulfide is its potential application in the development of therapeutic agents. Research studies have highlighted its role as a precursor in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The iso-propoxy group enhances lipophilicity, improving membrane permeability and bioavailability, which are critical factors in drug design. Recent computational studies have further demonstrated that derivatives of this compound exhibit promising binding affinities to target enzymes and receptors involved in metabolic disorders.

The chemical reactivity of Methyl 3-iso-propoxyphenyl sulfide also makes it an attractive candidate for material science applications. Its ability to undergo selective functionalization allows for the creation of polymers with tailored properties. For instance, thiourea derivatives derived from this compound have been explored as flame retardants due to their ability to release char-forming compounds under high temperatures, enhancing fire resistance in polymeric materials.

Emerging research trends indicate that Methyl 3-iso-propoxyphenyl sulfide could play a crucial role in sustainable chemistry. The development of green synthesis routes, such as biocatalytic methods and solvent-free reactions, has opened new avenues for producing this compound efficiently while minimizing environmental impact. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

The future prospects of Methyl 3-iso-propoxyphenyl sulfide are vast, with ongoing investigations focusing on expanding its utility in pharmaceuticals, agrochemicals, and specialty materials. Collaborative efforts between academic researchers and industrial chemists are expected to yield innovative applications that leverage its unique chemical properties. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of scientific innovation.